Cas no 65425-62-9 (2,4,6-Cycloheptatrien-1-one,2-hydroxy-3-methoxy-)

• Product Name: 2,4,6-Cycloheptatrien-1-one,2-hydroxy-3-methoxy-
• CAS No: 65425-62-9
• MF: C₈H₈O₃
• MW: 152.147322654724
• CID: 508607
• PubChem ID: 47625
• Update Time: 2025-04-19

2,4,6-Cycloheptatrien-1-one,2-hydroxy-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Cycloheptatrien-1-one,2-hydroxy-3-methoxy-
• 2-hydroxy-6-methoxycyclohepta-2,4,6-trien-1-one
• 3-methoxytropolone
• 2,4,6-CYCLOHEPTATRIEN-1-ONE, 2-HYDROXY-3-METHOXY-
• MY 3469
• 2-hydroxy-4-methoxy-2,4,6-cycloheptatrien-1-one
• DTXSID50215743
• 4-08-00-01741 (Beilstein Handbook Reference)
• 65425-62-9
• BRN 3242903
• SCHEMBL11441886
• MY-3-469
• XK-100
• MY 3-469
• Antibiotic XK-100
• LCPIUODQEAEATK-UHFFFAOYSA-N

• Inchi： 1S/C8H8O3/c1-11-6-3-2-4-7(9)8(10)5-6/h2-5H,1H3,(H,9,10)
• InChI Key： LCPIUODQEAEATK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C(C=1)=O)O

Computed Properties

• Exact Mass: 152.047
• Monoisotopic Mass: 152.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 341.5°C at 760 mmHg
• Flash Point: 145.9°C
• Refractive Index: 1.558

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropolones